Ethyl 5-amino-3-(3-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-amino-3-(3-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C15H12FN3O3S/c1-2-22-15(21)12-10-7-23-13(17)11(10)14(20)19(18-12)9-5-3-4-8(16)6-9/h3-7H,2,17H2,1H3
• InChI Key: GBPLBBYGYJYUQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)N)C3=CC(=CC=C3)F
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

The compound “Ethyl 5-amino-3-(3-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate” is a complex organic molecule that contains several functional groups and structural features. It has a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also contains a thieno group, which is a five-membered ring with a sulfur atom. The compound also has an ethyl ester group and a fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine and thieno rings would impart a certain degree of rigidity to the molecule. The fluorophenyl group would likely be a significant factor in the compound’s physical and chemical properties due to the high electronegativity of fluorine.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The amino group could potentially participate in acid-base reactions. The ester group could undergo hydrolysis or other reactions typical of esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and affect its reactivity. The exact properties, such as melting point, boiling point, and solubility, would need to be determined experimentally.

Scientific Research Applications

Novel Fluorescent Molecules

Trifluoromethylated pyrazolo[1,5-a]pyrimidine derivatives, synthesized from related compounds, have been identified as novel fluorescent molecules. These derivatives exhibit stronger fluorescence intensity compared to their methyl analogues, suggesting potential applications in bioimaging and as fluorophores for binding site identification (Yan‐Chao Wu et al., 2006).

Antimicrobial and Anti-inflammatory Agents

Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives have been explored for their antimicrobial and anti-inflammatory properties. Schiff bases derived from these compounds exhibit promising biological activity, indicating potential utility in developing new therapeutic agents (B. Narayana et al., 2006).

Herbicidal Activities

Novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives, related to the compound of interest, have shown bleaching and herbicidal activities. Some of these compounds demonstrate higher herbicidal activities compared to commercial herbicides, suggesting potential applications in agriculture (Han Xu et al., 2008).

Antibacterial Activity

Derivatives of similar compounds have been synthesized and evaluated for their antibacterial activities. These studies aim to explore the potential of these compounds as new antibacterial agents, contributing to the fight against drug-resistant bacterial infections (A. S. Al-Kamali et al., 2014).

Allosteric Modulators and Antagonists

Certain derivatives have been identified as allosteric modulators and antagonists of the adenosine A1 receptor, highlighting the diverse pharmacological applications of these compounds. This discovery opens avenues for the development of novel drugs targeting the adenosine A1 receptor (Gemma N Ferguson et al., 2008).

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. Given the biological activities of other pyridazine derivatives, it could be of interest in the field of medicinal chemistry.